1-(thiophen-2-yl)-N-((5-(thiophen-3-yl)furan-2-yl)methyl)cyclopentanecarboxamide

• IUPAC Name: 1-thiophen-2-yl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C19H19NO2S2/c21-18(19(8-1-2-9-19)17-4-3-10-24-17)20-12-15-5-6-16(22-15)14-7-11-23-13-14/h3-7,10-11,13H,1-2,8-9,12H2,(H,20,21)
• InChI Key: UYQUWWNRSZXLAH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCC3=CC=C(O3)C4=CSC=C4
• Molecular Formula: C19H19NO2S2
• Molecular Weight: 357.5 g/mol

Description

The compound is a complex organic molecule that contains thiophene and furan rings, which are five-membered aromatic rings with one sulfur atom and one oxygen atom, respectively. It also includes a cyclopentanecarboxamide group, which is a common motif in medicinal chemistry due to its bioactive properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the presence of the aromatic rings. The electron-donating properties of the sulfur and oxygen atoms in the thiophene and furan rings, respectively, could potentially increase the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the aromatic rings could increase its stability and make it more hydrophobic.

Scientific Research Applications

Heterocyclic Chemistry and Synthetic Applications

Cyclic Furan and Thiophene Derivatives as Synthetic Building Blocks : Furan and thiophene derivatives, including those similar to the specified compound, are essential synthetic building blocks in pharmaceutical drug design. They serve as pharmacophores, which are parts of a molecule responsible for its biological activity. The synthesis and manipulation of these heterocycles offer pathways to a diverse array of therapeutic agents. The compound's structure, featuring both thiophene and furan rings, underscores its potential utility in creating novel pharmacologically active molecules (Kula et al., 2009).

Pharmaceutical Research

Antiprotozoal Activity : Derivatives of furan and thiophene have been evaluated for their antiprotozoal activities, highlighting the potential of such compounds in treating diseases caused by protozoan parasites. For example, compounds structurally related to the given chemical have shown efficacy against Trypanosoma and Plasmodium species, which are responsible for diseases such as sleeping sickness and malaria, respectively. This application signifies the compound's relevance in the development of new antiprotozoal drugs (Ismail et al., 2003).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s used in medicinal chemistry, it might interact with biological targets through hydrogen bonding or pi-pi stacking interactions.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use in medicinal chemistry, materials science, or as a building block for more complex molecules.